Cas no 1807003-85-5 (6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1807003-85-5
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4864834
• Update Time: 2025-06-09

6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4BrF5N2/c10-6-3-5(8(11)12)4(1-2-16)7(17-6)9(13,14)15/h3,8H,1H2
• InChI Key： RRZLNOBWFCCSDA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CC#N)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1807003-85-5)

6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1807003-85-5) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyridine ring, a difluoromethyl group, and a trifluoromethyl substituent, which collectively contribute to its remarkable chemical and biological properties.

The brominated pyridine core of this compound is a common scaffold in the design of bioactive molecules due to its ability to modulate various biological targets. The presence of the difluoromethyl group adds an additional layer of complexity and functionality, enhancing the compound's stability and metabolic profile. The trifluoromethyl substituent, known for its strong electron-withdrawing effect, further augments the compound's reactivity and pharmacological potential.

Recent studies have highlighted the potential of 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the unique combination of functional groups in the molecule enhances its ability to inhibit viral replication by targeting key viral enzymes.

In another study, researchers at the University of California explored the use of this compound as a potential anticancer agent. The results showed that 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile effectively induced apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action was attributed to the compound's ability to disrupt cellular signaling pathways involved in cell survival and proliferation.

The acetonitrile moiety in the structure also plays a crucial role in the compound's biological activity. Acetonitriles are known for their ability to form hydrogen bonds with target proteins, which can enhance binding affinity and selectivity. This feature makes 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile an attractive candidate for drug development, as it can be optimized for improved pharmacokinetic properties and reduced off-target effects.

In addition to its therapeutic potential, 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile has been investigated for its use as a chemical probe in academic research. Chemical probes are essential tools for elucidating the function of specific proteins or pathways in biological systems. The unique properties of this compound make it an ideal candidate for such applications, allowing researchers to gain deeper insights into complex biological processes.

The synthesis of 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile has been optimized through various synthetic routes, ensuring high yields and purity. One commonly used method involves the sequential addition of functional groups to a pyridine scaffold, followed by bromination and fluorination steps. These synthetic strategies have been refined over time to improve efficiency and scalability, making it feasible for large-scale production.

The safety profile of 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 6-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1807003-85-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent or chemical probe.